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Compound of Interest

Compound Name: Strontium-90

Cat. No.: B1230875 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of Strontium-90 (Sr-90) is a critical component of laboratory safety. Adherence to

established protocols not only ensures a secure working environment but also maintains

compliance with regulatory standards. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans for this radioactive isotope.

Core Safety and Handling Protocols
Before initiating any procedure involving Strontium-90, it is imperative to follow the principles

of ALARA (As Low As Reasonably Achievable) to minimize radiation exposure. This involves

optimizing time spent near the source, maximizing distance, and using appropriate shielding.[1]

[2]

Personal Protective Equipment (PPE):

Minimum Requirements: Disposable gloves, a lab coat, and safety glasses are mandatory

when handling any radioactive material.[2]

Enhanced Precautions: For activities with a higher risk of contamination, consider using

splash-resistant safety goggles with a face shield.[3] It is also crucial to change gloves

frequently and remove all potentially contaminated PPE before leaving the designated work

area.[1][2]

Engineering Controls:
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Ventilation: Work with Strontium-90, especially in forms that could become airborne, should

be conducted in a properly operating fume hood or biological safety cabinet equipped with

HEPA and/or charcoal filters.[2]

Shielding: Due to the beta particles emitted by Strontium-90 and its progeny, Yttrium-90,

shielding is essential. Plexiglas or other plastics are effective for this purpose.[1][2]

Bremsstrahlung radiation, a form of secondary X-ray production, may occur, potentially

requiring additional shielding.[4][5]

Work Area Management:

Designated Areas: Clearly mark areas where radioactive materials are used with "Caution

Radioactive Material" tape.[2]

Surface Protection: Cover laboratory benches with plastic-backed absorbent paper to

contain any potential spills. This should be changed regularly and whenever contamination is

suspected.[1][2]

Monitoring: An operational survey meter, such as one with a Geiger-Mueller probe, must be

present and turned on whenever Strontium-90 is handled to immediately detect any

contamination.[1][2] Regular lab surveys, including wipe tests, should be performed and

documented.[1][2]

Quantitative Data Summary
For quick reference, the following tables summarize key quantitative data for Strontium-90.

Radiological Data

Half-Life 29 years[1]

Radiation Type Beta[1]

Progeny Yttrium-90 (Y-90) with a half-life of 64.4 hours[4]
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Shielding Requirements

Plexiglas/Plastic 9.2 mm to 12 mm (approximately 0.5 inches)[2]

Aluminum 0.5 cm[1]

Occupational Exposure Limits (Annual Limit

on Intake - ALI)

Ingestion 30 µCi[3][5]

Inhalation 20 µCi (bone surface)[3] / 4 µCi[5]

Strontium-90 Disposal Workflow
The proper disposal of Strontium-90 waste is a multi-step process that must be meticulously

followed to ensure safety and regulatory compliance.
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Pre-Disposal Phase

Disposal Phase

Start: Sr-90 Use in Experiment

Waste Generation

Waste Segregation
(Solid vs. Liquid, Half-life > 120 days)

Solid Waste

Solid

Liquid Waste

Liquid

Waste Characterization
(Activity Level, Contaminants)

Proper Labeling
(Isotope, Activity, Date)

Secure Containerization
(Shielded Containers)

Temporary On-site Storage
(Designated & Shielded Area)

Contact Radiation Safety Officer / EHS

Scheduled Waste Pickup

Final Disposal at Licensed Facility
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Personnel Safety

Environmental & Procedural Safety

Desired Outcome

Proper Training

Use of PPE
(Gloves, Lab Coat, Safety Glasses)

Dosimetry Badges
(Body and Ring)

Minimized Radiation Exposure

ALARA Principle
(Time, Distance, Shielding)

Engineering Controls
(Fume Hood, Shielding)

Safe Work Practices
(Designated Areas, Monitoring)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Research: A Step-by-Step Guide to
Strontium-90 Disposal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230875#strontium-90-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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